Cas no 2228094-38-8 (methyl 4-amino-5-ethoxyhexanoate)
methyl 4-amino-5-ethoxyhexanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-amino-5-ethoxyhexanoate
- 2228094-38-8
- EN300-1795013
-
- Inchi: 1S/C9H19NO3/c1-4-13-7(2)8(10)5-6-9(11)12-3/h7-8H,4-6,10H2,1-3H3
- InChI Key: UFDLGLWPYKHYFF-UHFFFAOYSA-N
- SMILES: O(CC)C(C)C(CCC(=O)OC)N
Computed Properties
- Exact Mass: 189.13649347g/mol
- Monoisotopic Mass: 189.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 61.6Ų
methyl 4-amino-5-ethoxyhexanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1795013-0.05g |
methyl 4-amino-5-ethoxyhexanoate |
2228094-38-8 | 0.05g |
$1080.0 | 2023-09-19 | ||
| Enamine | EN300-1795013-0.1g |
methyl 4-amino-5-ethoxyhexanoate |
2228094-38-8 | 0.1g |
$1131.0 | 2023-09-19 | ||
| Enamine | EN300-1795013-0.25g |
methyl 4-amino-5-ethoxyhexanoate |
2228094-38-8 | 0.25g |
$1183.0 | 2023-09-19 | ||
| Enamine | EN300-1795013-0.5g |
methyl 4-amino-5-ethoxyhexanoate |
2228094-38-8 | 0.5g |
$1234.0 | 2023-09-19 | ||
| Enamine | EN300-1795013-1.0g |
methyl 4-amino-5-ethoxyhexanoate |
2228094-38-8 | 1g |
$1286.0 | 2023-06-03 | ||
| Enamine | EN300-1795013-2.5g |
methyl 4-amino-5-ethoxyhexanoate |
2228094-38-8 | 2.5g |
$2520.0 | 2023-09-19 | ||
| Enamine | EN300-1795013-5.0g |
methyl 4-amino-5-ethoxyhexanoate |
2228094-38-8 | 5g |
$3728.0 | 2023-06-03 | ||
| Enamine | EN300-1795013-10.0g |
methyl 4-amino-5-ethoxyhexanoate |
2228094-38-8 | 10g |
$5528.0 | 2023-06-03 | ||
| Enamine | EN300-1795013-1g |
methyl 4-amino-5-ethoxyhexanoate |
2228094-38-8 | 1g |
$1286.0 | 2023-09-19 | ||
| Enamine | EN300-1795013-5g |
methyl 4-amino-5-ethoxyhexanoate |
2228094-38-8 | 5g |
$3728.0 | 2023-09-19 |
methyl 4-amino-5-ethoxyhexanoate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on methyl 4-amino-5-ethoxyhexanoate
Professional Introduction to Methyl 4-amino-5-ethoxyhexanoate (CAS No. 2228094-38-8)
Methyl 4-amino-5-ethoxyhexanoate, a compound with the chemical identifier CAS No. 2228094-38-8, represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural properties, has garnered attention due to its potential applications in drug development and biochemical studies. The presence of both amino and ethoxy functional groups in its molecular structure makes it a versatile intermediate for synthesizing more complex molecules, which is particularly relevant in the design of novel therapeutic agents.
The synthesis and characterization of methyl 4-amino-5-ethoxyhexanoate involve meticulous chemical processes that ensure high purity and yield. Advanced techniques such as chromatography and spectroscopy are employed to confirm the structural integrity of the compound. These methods not only validate the molecular structure but also provide insights into its physical and chemical properties, which are crucial for its downstream applications.
In recent years, there has been a growing interest in exploring the pharmacological potential of compounds like methyl 4-amino-5-ethoxyhexanoate. Research indicates that such molecules can serve as scaffolds for developing new drugs targeting various diseases. Specifically, the amino group in the compound’s structure allows for modifications that can enhance binding affinity to biological targets, while the ethoxy group contributes to metabolic stability, making it an attractive candidate for further medicinal chemistry investigations.
One of the most compelling aspects of methyl 4-amino-5-ethoxyhexanoate is its role in the synthesis of bioactive peptides and proteins. The compound’s structural features make it an excellent precursor for constructing peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved pharmacokinetic properties. This approach has been particularly successful in developing treatments for neurological disorders, where peptide-based therapies face challenges related to stability and bioavailability.
Recent studies have also highlighted the compound’s potential in regenerative medicine. Researchers have demonstrated that derivatives of methyl 4-amino-5-ethoxyhexanoate can promote cell proliferation and differentiation, making them promising candidates for tissue engineering applications. The ability to fine-tune the molecular structure to achieve specific biological outcomes underscores the importance of this compound in advancing therapeutic strategies.
The industrial significance of methyl 4-amino-5-ethoxyhexanoate cannot be overstated. Its synthesis at scale is essential for supporting preclinical and clinical trials of novel drugs derived from it. As pharmaceutical companies continue to invest in research and development, compounds like this one will play a pivotal role in bringing new treatments to market. The demand for high-quality intermediates such as methyl 4-amino-5-ethoxyhexanoate is expected to rise, driven by the increasing complexity of drug molecules being designed today.
From a regulatory perspective, ensuring compliance with quality standards is paramount when handling methyl 4-amino-5-ethoxyhexanoate. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee consistency and safety across batches. This includes rigorous quality control measures at every stage of production, from raw material sourcing to final product delivery. Such practices not only meet regulatory requirements but also build trust among stakeholders involved in drug development.
The environmental impact of producing and utilizing methyl 4-amino-5-ethoxyhexanoate is another critical consideration. Sustainable synthetic routes are being explored to minimize waste and reduce energy consumption without compromising efficiency. These efforts align with broader industry trends aimed at promoting green chemistry principles, ensuring that pharmaceutical development remains environmentally responsible.
In conclusion, methyl 4-amino-5-ethoxyhexanoate (CAS No. 2228094-38-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules, while its versatility supports diverse applications across multiple therapeutic areas. As research continues to uncover new uses for this compound, it will undoubtedly remain at the forefront of scientific innovation in chemistry and biology.
2228094-38-8 (methyl 4-amino-5-ethoxyhexanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)